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Compound of Interest

Compound Name: 5-Bromobenzofuran

Cat. No.: B130475 Get Quote

For immediate reference, 5-Bromobenzofuran should be treated as hazardous waste. It is

harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation,

and is suspected of causing cancer.[1][2] Under no circumstances should it be disposed of

down the drain or in regular trash. This guide provides detailed procedures for the safe

handling and disposal of 5-Bromobenzofuran in a research environment, ensuring the safety

of laboratory personnel and compliance with environmental regulations.

Key Safety and Handling Precautions
Before beginning any procedure involving 5-Bromobenzofuran, ensure that you are in a well-

ventilated area, preferably within a chemical fume hood. Always wear appropriate Personal

Protective Equipment (PPE), including:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator is necessary.[3]

Ensure that an eyewash station and safety shower are readily accessible.[4]
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 5-
Bromobenzofuran.

Property Value

CAS Number 23145-07-5[1]

Molecular Formula C₈H₅BrO[1]

Molecular Weight 197.03 g/mol [1][5]

Appearance Colorless to pale yellow liquid[2]

Density 1.573 g/mL at 25 °C[1]

Boiling Point ~233.8 °C at 760 mmHg

Flash Point 95.2 °C

Solubility
Sparingly soluble in water; soluble in organic

solvents like ethanol and ether.

Refractive Index n20/D 1.605[1]

Disposal Protocol: A Step-by-Step Guide
The standard and recommended procedure for the disposal of 5-Bromobenzofuran is through

a licensed hazardous waste management company. On-site chemical neutralization is not

advised for routine laboratory waste due to the potential for hazardous reactions and the need

for specialized equipment and expertise. The primary method of disposal for halogenated

organic compounds is high-temperature incineration.[6]

The following protocol outlines the necessary steps for the safe segregation and packaging of

5-Bromobenzofuran waste for professional disposal.

Materials Required:
Designated hazardous waste container for halogenated organic liquids.
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Hazardous waste labels.

Appropriate PPE (as listed above).

Fume hood.

Procedure:
Waste Segregation:

Identify a dedicated waste container specifically for halogenated organic waste. Do not

mix 5-Bromobenzofuran with non-halogenated organic solvents, aqueous waste, or solid

waste.

This segregation is crucial as halogenated compounds require specific incineration

conditions to prevent the formation of toxic byproducts.

Container Labeling:

Before adding any waste, affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste".

The full chemical name: "5-Bromobenzofuran". Do not use abbreviations.

An accurate list of all components and their approximate concentrations if it is a mixed

waste stream.

The date the first waste was added.

The name of the principal investigator or laboratory manager.

Waste Collection:

All transfers of 5-Bromobenzofuran waste into the container must be performed inside a

chemical fume hood.
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Keep the waste container securely closed when not in use.

Store the waste container in a designated, well-ventilated, and secondary containment

area away from incompatible materials such as strong oxidizing agents, strong bases,

amines, and reducing agents.[4]

Disposal of Empty Containers:

The original container of 5-Bromobenzofuran must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).[7]

The rinsate from this cleaning process is also considered hazardous waste and must be

collected in the designated halogenated organic waste container.[7]

After triple-rinsing and allowing the container to dry completely, deface the label and

dispose of it according to your institution's guidelines for chemically contaminated

glassware or plastic.

Arranging for Disposal:

Once the waste container is full or the project is complete, arrange for its collection by

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a waste pickup, which may

involve an online form or a physical tag.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromobenzofuran.
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Disposal Workflow for 5-Bromobenzofuran

Preparation & Handling

Waste Segregation

Collection & Storage

Final Disposal

Start: 5-Bromobenzofuran Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Is the waste purely
5-Bromobenzofuran or mixed

with other halogenated organics?

Select designated 'Halogenated
Organic Waste' container

Label container with 'Hazardous Waste',
full chemical names, and date

Add waste to the container

Keep container securely closed

Store in a designated, ventilated
area with secondary containment

Is the container full or is the
project complete?

No

Contact EHS or licensed
waste disposal contractor

Yes

End: Waste disposed of
via high-temperature incineration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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